Cas no 1936339-22-8 (4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde
• CAS No: 1936339-22-8
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5743278
• PubChem ID: 130974255
• Update Time: 2025-06-30

4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde
• 1936339-22-8
• EN300-725987

• Inchi： 1S/C10H13NO3S/c12-5-10-3-8(7-15-10)11-1-2-14-6-9(13)4-11/h3,5,7,9,13H,1-2,4,6H2
• InChI Key： ZAAUDDHYQAAYGO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CCOCC(C1)O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78Ų

Additional information on 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde

Recent Advances in the Study of 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde (CAS: 1936339-22-8)

The compound 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde (CAS: 1936339-22-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the synthetic versatility of 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde, which serves as a key intermediate in the preparation of novel heterocyclic compounds. The presence of both a thiophene and oxazepane moiety in its structure offers a promising scaffold for the design of bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors, demonstrating its utility in targeting signaling pathways implicated in cancer and inflammatory diseases.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde exhibit moderate to potent inhibitory effects against a range of protein kinases. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed selective inhibition of JAK3 kinase, with IC50 values in the low micromolar range. These findings suggest potential applications in autoimmune disorders where JAK3 signaling plays a critical role.

The pharmacokinetic properties of 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde and its derivatives have also been investigated. Molecular modeling studies indicate that the compound's hydroxy group and aldehyde functionality contribute to its favorable solubility profile, while the oxazepane ring enhances metabolic stability. These characteristics make it an attractive starting point for further medicinal chemistry optimization.

Recent patent filings (2022-2023) have disclosed novel synthetic routes to 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde, improving both yield and purity. One particularly efficient method involves a Pd-catalyzed coupling reaction followed by selective oxidation, achieving an overall yield of 78%. These advancements in synthesis are expected to facilitate broader exploration of this chemical space.

Looking forward, researchers are exploring the potential of 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde as a building block for PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Its ability to simultaneously engage target proteins and E3 ligase recognition elements makes it particularly suitable for this emerging therapeutic modality.

In conclusion, 4-(6-Hydroxy-1,4-oxazepan-4-yl)thiophene-2-carbaldehyde represents a versatile and pharmacologically interesting scaffold with multiple potential applications in drug discovery. Ongoing research is expected to further elucidate its structure-activity relationships and expand its utility in addressing unmet medical needs.